![molecular formula C22H20FN5O2 B607687 8-Amino-N-[1-(Cyclopropylcarbonyl)azetidin-3-Yl]-2-(3-Fluorophenyl)-1,7-Naphthyridine-5-Carboxamide](/img/structure/B607687.png)
8-Amino-N-[1-(Cyclopropylcarbonyl)azetidin-3-Yl]-2-(3-Fluorophenyl)-1,7-Naphthyridine-5-Carboxamide
Overview
Description
GNE-495 is a potent and selective inhibitor of mitogen-activated protein kinase kinase kinase kinase 4 (MAP4K4). This compound has shown significant efficacy in various biological models, particularly in the context of retinal angiogenesis and neuroprotection . GNE-495 has been developed through a structure-based design approach to optimize its selectivity and pharmacokinetic properties .
Scientific Research Applications
GNE-495 has several scientific research applications, including:
Mechanism of Action
GNE-495 exerts its effects by selectively inhibiting the kinase activity of MAP4K4 . The compound binds to the ATP-binding pocket of the kinase, preventing ATP from accessing the site and thereby blocking the kinase’s activity . This inhibition leads to downstream effects such as reduced angiogenesis and enhanced neuroprotection .
Biochemical Analysis
Biochemical Properties
GNE-495 interacts with the MAP4K4 enzyme, a kinase that plays a crucial role in various biological processes . The kinase activity of MAP4K4 on a peptide substrate was monitored using Z’LYTE technology . GNE-495 was found to inhibit the kinase activity of MAP4K4, thereby affecting the phosphorylation of the peptide substrate .
Cellular Effects
GNE-495 has been shown to have significant effects on various types of cells. In particular, it has been found to inhibit the formation of tubes by Human Umbilical Vein Endothelial Cells (HUVEC), thereby affecting angiogenesis . This inhibition of tube formation is a key indicator of the compound’s impact on cellular processes.
Molecular Mechanism
GNE-495 exerts its effects at the molecular level by inhibiting the activity of the MAP4K4 enzyme . This inhibition leads to a decrease in the phosphorylation of a peptide substrate, which in turn affects various downstream signaling pathways .
Metabolic Pathways
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of GNE-495 involves a structure-based design effort coupled with property-guided optimization. The process includes the use of various reagents and conditions to achieve the desired selectivity and potency . Specific details on the synthetic routes and reaction conditions are typically proprietary and may require access to specialized databases or publications for comprehensive information .
Industrial Production Methods
Industrial production methods for GNE-495 are not widely disclosed in public literature. the compound’s development likely involves large-scale synthesis techniques that ensure high purity and yield, adhering to stringent quality control standards .
Chemical Reactions Analysis
Types of Reactions
GNE-495 primarily undergoes reactions typical of kinase inhibitors, including binding to the ATP-binding pocket of MAP4K4 . The compound’s stability and reactivity are optimized to prevent undesirable side reactions and ensure effective inhibition of the target kinase .
Common Reagents and Conditions
The synthesis and optimization of GNE-495 involve the use of various reagents, including ATP analogs, peptide substrates, and kinase enzymes . Conditions such as room temperature incubation, specific pH levels, and the presence of cofactors like magnesium ions are crucial for the compound’s activity .
Major Products Formed
The primary product formed from the reactions involving GNE-495 is the inhibited MAP4K4 enzyme complex . This complex effectively blocks the kinase’s activity, leading to downstream biological effects such as reduced angiogenesis and neuroprotection .
Comparison with Similar Compounds
Similar Compounds
PF-6260933: Another MAP4K4 inhibitor with similar selectivity and potency.
URMC-099: A kinase inhibitor with broader activity but also effective in neuroprotection.
Uniqueness of GNE-495
GNE-495 is unique due to its high selectivity for MAP4K4 and its optimized pharmacokinetic properties . The compound’s design minimizes its ability to cross into the central nervous system, reducing potential side effects and enhancing its therapeutic potential .
properties
IUPAC Name |
8-amino-N-[1-(cyclopropanecarbonyl)azetidin-3-yl]-2-(3-fluorophenyl)-1,7-naphthyridine-5-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20FN5O2/c23-14-3-1-2-13(8-14)18-7-6-16-17(9-25-20(24)19(16)27-18)21(29)26-15-10-28(11-15)22(30)12-4-5-12/h1-3,6-9,12,15H,4-5,10-11H2,(H2,24,25)(H,26,29) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYXCIBJXJYBWPX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)N2CC(C2)NC(=O)C3=CN=C(C4=C3C=CC(=N4)C5=CC(=CC=C5)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20FN5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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